Cas no 1807201-08-6 (5-Cyano-2-ethyl-3-hydroxybenzoic acid)
5-Cyano-2-ethyl-3-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-2-ethyl-3-hydroxybenzoic acid
-
- Inchi: 1S/C10H9NO3/c1-2-7-8(10(13)14)3-6(5-11)4-9(7)12/h3-4,12H,2H2,1H3,(H,13,14)
- InChI Key: CBSUWEOUWACLRE-UHFFFAOYSA-N
- SMILES: OC1=CC(C#N)=CC(C(=O)O)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- XLogP3: 1.6
- Topological Polar Surface Area: 81.3
5-Cyano-2-ethyl-3-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001679-250mg |
5-Cyano-2-ethyl-3-hydroxybenzoic acid |
1807201-08-6 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010001679-500mg |
5-Cyano-2-ethyl-3-hydroxybenzoic acid |
1807201-08-6 | 97% | 500mg |
790.55 USD | 2021-07-06 | |
| Alichem | A010001679-1g |
5-Cyano-2-ethyl-3-hydroxybenzoic acid |
1807201-08-6 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
5-Cyano-2-ethyl-3-hydroxybenzoic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-Cyano-2-ethyl-3-hydroxybenzoic acid
Introduction to 5-Cyano-2-ethyl-3-hydroxybenzoic acid (CAS No. 1807201-08-6)
5-Cyano-2-ethyl-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service (CAS) number 1807201-08-6, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 5-Cyano-2-ethyl-3-hydroxybenzoic acid, including the presence of a cyano group, an ethyl substituent, and a hydroxyl group on a benzoic acid backbone, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.
The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of the cyano group at the 5-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through nucleophilic substitution reactions. Additionally, the ethyl group at the 2-position introduces steric hindrance, which can influence the compound's solubility and metabolic stability. The hydroxyl group at the 3-position provides a site for hydrogen bonding interactions, potentially enhancing binding affinity to biological targets.
In recent years, 5-Cyano-2-ethyl-3-hydroxybenzoic acid has been explored as a precursor in the synthesis of various bioactive molecules. Its structural framework has been utilized in the development of novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of polyphenol oxidase and lipoxygenase enzymes, which are implicated in oxidative stress-related pathologies.
One particularly intriguing application of 5-Cyano-2-ethyl-3-hydroxybenzoic acid is in the field of anti-inflammatory drug development. Researchers have leveraged its ability to interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. By structurally optimizing 5-Cyano-2-ethyl-3-hydroxybenzoic acid derivatives, scientists have identified compounds that exhibit potent anti-inflammatory effects while minimizing side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
The cyano group in 5-Cyano-2-ethyl-3-hydroxybenzoic acid also plays a crucial role in its reactivity as a synthetic intermediate. It can undergo reduction to form an amine group or participate in condensation reactions to form heterocyclic structures. These transformations have enabled the synthesis of complex molecules with potential applications in antiviral and anticancer therapies. For example, researchers have incorporated derivatives of this compound into peptidomimetics designed to inhibit viral proteases or kinases.
Another area where 5-Cyano-2-ethyl-3-hydroxybenzoic acid has shown promise is in the development of photosensitizers for photodynamic therapy (PDT). The presence of electron-withdrawing groups such as the cyano and hydroxyl moieties enhances the excited-state energy of the molecule, making it more effective at generating reactive oxygen species upon irradiation with light. This property has been exploited in designing agents for treating localized malignancies and infections.
The hydroxyl group at the 3-position of 5-Cyano-2-ethyl-3-hydroxybenzoic acid also contributes to its potential as a chelating agent for metal ions. This feature has been explored in the development of metal-based drugs for treating metalloproteinase-mediated diseases such as osteoporosis and rheumatoid arthritis. By coordinating with metal ions like zinc or copper, derivatives of this compound can inhibit enzyme activity and modulate inflammatory responses.
In conclusion, 5-Cyano-2-ethyl-3-hydroxybenzoic acid (CAS No. 1807201-08-6) represents a structurally interesting molecule with broad applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic possibilities, compounds derived from 5-Cyano-2-ethyl-3-hydroxybenzoic acid are likely to play an increasingly important role in drug discovery and development.
1807201-08-6 (5-Cyano-2-ethyl-3-hydroxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)